N-[(4-ethoxyphenyl)(4-methoxyphenyl)methyl]-4-methoxybenzamide

• IUPAC Name: N-[(4-ethoxyphenyl)-(4-methoxyphenyl)methyl]-4-methoxybenzamide
• InChI: InChI=1S/C24H25NO4/c1-4-29-22-15-7-18(8-16-22)23(17-5-11-20(27-2)12-6-17)25-24(26)19-9-13-21(28-3)14-10-19/h5-16,23H,4H2,1-3H3,(H,25,26)
• InChI Key: CFDUBUMRFQMJLL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(C2=CC=C(C=C2)OC)NC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C24H25NO4
• Molecular Weight: 391.5 g/mol

Description

N-[(4-ethoxyphenyl)(4-methoxyphenyl)methyl]-4-methoxybenzamide is a chemical compound that belongs to the class of benzamides. It is commonly referred to as EMD-386088 and has been the focus of several scientific studies due to its potential applications in the field of medicine.

Mechanism of Action

The exact mechanism of action of N-[(4-ethoxyphenyl)(4-methoxyphenyl)methyl]-4-methoxybenzamide is not fully understood. However, it is believed to act as a selective antagonist of the dopamine D3 receptor and a partial agonist of the serotonin 5-HT1A receptor. This dual mechanism of action is thought to contribute to its anxiolytic and antidepressant properties.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to increase the levels of dopamine and serotonin in certain areas of the brain, which may contribute to its anxiolytic and antidepressant properties. Additionally, it has been shown to decrease the levels of corticosterone, a hormone that is associated with stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(4-ethoxyphenyl)(4-methoxyphenyl)methyl]-4-methoxybenzamide in lab experiments is its relatively simple synthesis method and low cost. Additionally, it has been shown to have consistent and reproducible effects in animal models. However, one of the main limitations is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-[(4-ethoxyphenyl)(4-methoxyphenyl)methyl]-4-methoxybenzamide. One potential direction is to investigate its potential use in the treatment of anxiety and depression in humans. Additionally, further studies could be conducted to elucidate its exact mechanism of action and to identify any potential side effects. Finally, there is potential for the development of new analogs of this compound with improved solubility and potency.

Synthesis Methods

The synthesis of N-[(4-ethoxyphenyl)(4-methoxyphenyl)methyl]-4-methoxybenzamide involves the reaction of 4-methoxybenzoyl chloride with a mixture of 4-methoxybenzylamine and 4-ethoxybenzylamine in the presence of a base. The resulting product is then purified using chromatography techniques. The synthesis method is relatively simple and has been optimized for large-scale production.

Scientific Research Applications

N-[(4-ethoxyphenyl)(4-methoxyphenyl)methyl]-4-methoxybenzamide has been the subject of several scientific studies due to its potential applications in the field of medicine. It has been shown to have anxiolytic and antidepressant properties in animal models, making it a potential candidate for the treatment of anxiety and depression in humans. Additionally, it has been found to have analgesic properties, indicating its potential use in pain management.